Cas no 2364585-08-8 (5-(2,3-Difluoro-6-methoxyphenyl)oxazole)

• Product Name: 5-(2,3-Difluoro-6-methoxyphenyl)oxazole
• CAS No: 2364585-08-8
• MF: C₁₀H₇F₂NO₂
• MW: 211.164889574051
• MDL: MFCD32631882
• CID: 5079371
• Update Time: 2026-03-01

5-(2,3-Difluoro-6-methoxyphenyl)oxazole Chemical and Physical Properties

Names and Identifiers

• 5-(2,3-difluoro-6-methoxyphenyl)oxazole
• 5-(2,3-Difluoro-6-methoxyphenyl)oxazole

• MDL： MFCD32631882
• Inchi： 1S/C10H7F2NO2/c1-14-7-3-2-6(11)10(12)9(7)8-4-13-5-15-8/h2-5H,1H3
• InChI Key： HSNCXOWUEVVDRQ-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1C1=CN=CO1)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 218
• XLogP3: 2.2
• Topological Polar Surface Area: 35.3

Additional information on 5-(2,3-Difluoro-6-methoxyphenyl)oxazole

5-(2,3-Difluoro-6-methoxyphenyl)oxazole (CAS No. 2364585-08-8): A Comprehensive Overview

5-(2,3-Difluoro-6-methoxyphenyl)oxazole (CAS No. 2364585-08-8) is a specialized heterocyclic compound that has garnered significant attention in the fields of pharmaceutical research and organic synthesis. This compound, characterized by its unique oxazole core and difluoromethoxyphenyl substitution, serves as a key intermediate in the development of novel bioactive molecules. Its structural features make it particularly valuable for applications in drug discovery and medicinal chemistry.

The growing interest in 5-(2,3-Difluoro-6-methoxyphenyl)oxazole is driven by its potential role in addressing modern healthcare challenges, such as the search for new antimicrobial agents and anti-inflammatory drugs. Researchers are particularly intrigued by its fluorinated aromatic moiety, which is known to enhance metabolic stability and bioavailability—a critical factor in the development of next-generation therapeutics. Recent studies have explored its utility in kinase inhibitor design, a hot topic in cancer research.

From a chemical perspective, 5-(2,3-Difluoro-6-methoxyphenyl)oxazole demonstrates remarkable stability under various reaction conditions, making it an attractive building block for structure-activity relationship (SAR) studies. The presence of both fluorine atoms and a methoxy group on the phenyl ring creates unique electronic properties that influence molecular interactions—a subject of intense investigation in computational chemistry and molecular modeling applications.

The synthesis of 5-(2,3-Difluoro-6-methoxyphenyl)oxazole typically involves sophisticated organic transformations, including cyclization reactions and palladium-catalyzed couplings. These methods have been optimized to achieve high yields and purity, meeting the stringent requirements of pharmaceutical development. Current market trends indicate rising demand for this compound, particularly from contract research organizations (CROs) and biotech companies engaged in small molecule drug discovery.

Analytical characterization of 5-(2,3-Difluoro-6-methoxyphenyl)oxazole employs advanced techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry. These methods confirm the compound's structural integrity and purity, which are crucial for its application in high-throughput screening and lead optimization processes. The compound's physicochemical properties, including its solubility profile and logP value, make it particularly suitable for medicinal chemistry applications.

In the context of green chemistry initiatives, researchers are exploring more sustainable approaches to synthesize 5-(2,3-Difluoro-6-methoxyphenyl)oxazole. This aligns with the pharmaceutical industry's growing emphasis on environmentally friendly synthesis and atom economy. Recent publications have highlighted innovative routes that reduce solvent waste and energy consumption while maintaining high yields—a response to increasing regulatory pressures and corporate sustainability goals.

The commercial availability of 5-(2,3-Difluoro-6-methoxyphenyl)oxazole through specialized chemical suppliers has facilitated its adoption in diverse research programs. Current pricing reflects its status as a high-value intermediate, with costs varying based on quantity and purity specifications. Market analysts project steady growth in demand for such fluorinated heterocycles, driven by ongoing drug discovery efforts and the expansion of fragment-based drug design methodologies.

Looking ahead, 5-(2,3-Difluoro-6-methoxyphenyl)oxazole is poised to play an increasingly important role in precision medicine development. Its structural features make it particularly relevant for targeting protein-protein interactions—a frontier in drug discovery that addresses previously "undruggable" targets. As the scientific community continues to unravel the potential of fluorinated oxazole derivatives, this compound will likely remain at the forefront of innovative therapeutic development.